molecular formula C24H23ClN2O5 B2707349 7-Chloro-1-(3-methoxyphenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione CAS No. 634574-84-8

7-Chloro-1-(3-methoxyphenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Cat. No. B2707349
CAS RN: 634574-84-8
M. Wt: 454.91
InChI Key: LRKRPVRWHKWUPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Chloro-1-(3-methoxyphenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C24H23ClN2O5 and its molecular weight is 454.91. The purity is usually 95%.
BenchChem offers high-quality 7-Chloro-1-(3-methoxyphenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Chloro-1-(3-methoxyphenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photoluminescent Materials

Compounds containing pyrrolo[3,4-c]pyrrole units, such as 1,4-dioxo-3,6-diphenylpyrrolo[3,4-c]pyrrole (DPP) derivatives, have been synthesized and studied for their photoluminescent properties. These materials exhibit strong photoluminescence and photochemical stability, making them suitable for electronic applications, such as in organic light-emitting diodes (OLEDs) and solar cells (Beyerlein & Tieke, 2000).

Organic Electronics

Diketopyrrolopyrrole (DPP) derivatives, known for their electron-deficient nature and planar structure, have been utilized as electron transport layers in inverted polymer solar cells. The incorporation of these compounds leads to improved power conversion efficiency by facilitating electron extraction and reducing exciton recombination (Hu et al., 2015).

Heterocyclic Compound Synthesis

The synthesis of heterocyclic compounds, including pyrones and pyrano[3,2-c]chromeno-2,5-dione derivatives, through reactions involving β-ketoamides and thiochromen-2-one demonstrates the versatility of related compounds in producing a variety of molecular structures, which could have implications in drug development and material science (Nejadshafiee et al., 2013).

Biodegradable Materials

Polyesteramides with pendant functional groups have been synthesized for potential applications in biodegradable materials. These compounds, derived from morpholine-2,5-dione derivatives, offer a platform for developing materials with specific functional properties that could be useful in medical devices and environmentally friendly products (Veld et al., 1992).

properties

IUPAC Name

7-chloro-1-(3-methoxyphenyl)-2-(2-morpholin-4-ylethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H23ClN2O5/c1-30-17-4-2-3-15(13-17)21-20-22(28)18-14-16(25)5-6-19(18)32-23(20)24(29)27(21)8-7-26-9-11-31-12-10-26/h2-6,13-14,21H,7-12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LRKRPVRWHKWUPZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC(=C1)C2C3=C(C(=O)N2CCN4CCOCC4)OC5=C(C3=O)C=C(C=C5)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H23ClN2O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

454.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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